Cas no 922928-40-3 (N-(2,4-dimethoxyphenyl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 922928-40-3
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 5940972
• PubChem ID: 7662408
• Update Time: 2025-10-18

N-(2,4-dimethoxyphenyl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• AKOS005718168
• N-(2,4-dimethoxyphenyl)-2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• 922928-40-3
• F2774-0839
• N-(2,4-dimethoxyphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide
• N-(2,4-dimethoxyphenyl)-2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)acetamide
• N-(2,4-dimethoxyphenyl)-2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]acetamide

• Inchi： 1S/C21H21N3O4/c1-14-4-6-15(7-5-14)17-10-11-21(26)24(23-17)13-20(25)22-18-9-8-16(27-2)12-19(18)28-3/h4-12H,13H2,1-3H3,(H,22,25)
• InChI Key： ZGJSUNCJNFILDC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC(CN1C(C=CC(C2C=CC(C)=CC=2)=N1)=O)=O)OC

Computed Properties

• Exact Mass: 379.15320616g/mol
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.2Ų

Additional information on N-(2,4-dimethoxyphenyl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Professional Introduction to N-(2,4-dimethoxyphenyl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide and CAS No. 922928-40-3

N-(2,4-dimethoxyphenyl)-2-3(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, identified by the CAS number 922928-40-3, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further investigation into various biological pathways and therapeutic interventions.

The molecular structure of N-(2,4-dimethoxyphenyl)-2-3(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide features a pyridazine core substituted with an acetamide group, which is further connected to a 2,4-dimethoxyphenyl moiety and a 4-methylphenyl group. This arrangement not only contributes to the compound's complexity but also opens up numerous possibilities for interaction with biological targets. The pyridazine ring is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in the design of bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through precise targeting. N-(2,4-dimethoxyphenyl)-2-3(4-methylphenyl)-6 strong>-oxo-1,6 dihydropyridazin-1-ylacetamide has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory responses and cancer progression. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes and other inflammatory mediators.

The < strong >2,4-dimethoxyphenyl strong >and < strong >4-methylphenyl strong >substituents are particularly noteworthy as they can influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity. These aromatic groups are often found in biologically active compounds due to their ability to form stable interactions with target proteins. The presence of methoxy groups further enhances the compound's solubility and bioavailability, which are crucial factors for its potential therapeutic applications.

Further investigation into the pharmacological properties of N-(< strong >2,4-dimethoxyphenyl strong >)-< strong >2 strong >-< strong >3 strong >(< strong >4-methylphenyl strong >)-< strong >6 strong >oxo-< strong >1,6 dihydropyridazin-1-ylacetamide has revealed promising results in preclinical models. Studies have shown that this compound can effectively inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. Additionally, its ability to modulate inflammatory responses makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(< strong >2,4-dimethoxyphenyl strong >)-< strong >2 strong >-< strong >3 str ong >( < str ong >4-methylphenyl str ong>) - < str ong >6 -oxo-< str ong >< 1 , 6 >dihydropyridazin-1-ylacetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by functional group modifications to introduce the necessary substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitutions, which are essential for obtaining the desired molecular architecture.

In conclusion, N-(< strong >2,4-dimethoxyphenyl strong >)-< 0 >< 0 >< 0 >< 0 >< 0 >dihydropyridazin -1 - y lacet amide (CAS No. < stron g><0><0><0><0><0><0>) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for novel therapeutic agents. Continued research into this compound is warranted to fully elucidate its potential applications in human health and disease treatment.